![molecular formula C3H2ClN3O2 B1632348 3-Chloro-4-nitro-1H-pyrazole CAS No. 35852-75-6](/img/structure/B1632348.png)
3-Chloro-4-nitro-1H-pyrazole
Overview
Description
3-Chloro-4-nitro-1H-pyrazole is a type of nitrogen heterocyclic compound . It has a molecular weight of 147.52 and its IUPAC name is this compound . It is used as a building block for the synthesis of various pharmaceutical compounds, including inhibitors, and therapeutic agents .
Synthesis Analysis
The synthesis of pyrazole derivatives like this compound involves several methods. One common method is the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes . Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride . A more recent method involves a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered ring with two adjacent nitrogen atoms in the annular structure . The InChI key for this compound is GWCLPNSISWCBJD-UHFFFAOYSA-N .
Chemical Reactions Analysis
Pyrazole derivatives like this compound can undergo various chemical reactions. For instance, they can participate in a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones . They can also undergo a palladium-catalyzed coupling of aryl triflates .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 147.52 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the retrieved papers.
Scientific Research Applications
Versatile Optical and Material Properties
Research has explored the fluorescence, non-linear optical, and mesogenic properties of pyrazoline derivatives. For instance, the study by Barberá et al. (1998) demonstrated that by modifying the substituent in the phenyl ring of 2-pyrazoline derivatives, it's possible to tune their physical properties. Specifically, compounds substituted with a 4-nitro group exhibited interesting second-order non-linear optical properties and liquid crystalline behavior, indicating their potential as versatile optical materials (Barberá et al., 1998).
Novel Synthetic Routes and Chemical Stability
The synthesis of pyrazoles can lead to compounds with high thermal and chemical stability, as demonstrated by the creation of pyrazolate-bridged metal–organic frameworks (MOFs). These MOFs, characterized by their microporous structures and accessible metal cation sites, exhibit exceptional stability and high surface areas, making them suitable for applications in catalysis and gas storage (Colombo et al., 2011).
Energetic Materials and Explosives
3-Chloro-4-nitro-1H-pyrazole derivatives have been studied for their potential as energetic materials. The research includes the synthesis and reactivity of nitropyrazoles, highlighting their applications in the development of high-energy density materials and explosives. For example, the synthesis of 3,4,5-Trinitro-1H-pyrazole and its derivatives have been examined for their energetic performances, which are comparable to conventional explosives, demonstrating their potential in this field (Dalinger et al., 2013).
Safety and Hazards
Future Directions
3-Chloro-4-nitro-1H-pyrazole has potential applications in various fields due to its unique properties. For instance, it can be used as a building block for the synthesis of various pharmaceutical compounds . Future research may focus on improving the synthesis methods and exploring new applications of this compound .
Mechanism of Action
Target of Action
Pyrazole derivatives are known to bind with high affinity to multiple receptors . They are also known for their diverse pharmacological effects, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
Biochemical Pathways
Pyrazole derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities . For example, some pyrazole derivatives have been reported to inhibit the electron transport in mitochondrial complex I .
Result of Action
Pyrazole derivatives are known for their diverse biological activities, which result from their interaction with various targets .
Properties
IUPAC Name |
5-chloro-4-nitro-1H-pyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2ClN3O2/c4-3-2(7(8)9)1-5-6-3/h1H,(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWCLPNSISWCBJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
35852-75-6 | |
Record name | 3-chloro-4-nitro-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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